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Compound of Interest

Compound Name: 3-Hexanone

Cat. No.: B147009 Get Quote

Technical Support Center: 3-Hexanone
This guide provides essential information on the storage and handling of 3-Hexanone for

researchers, scientists, and drug development professionals. Below you will find

troubleshooting guides and frequently asked questions to ensure safe and effective use in your

experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the ideal storage conditions for 3-Hexanone?

A1: 3-Hexanone should be stored in a tightly closed container in a cool, dry, and well-ventilated

area designated for flammable liquids.[1][2][3][4] It is crucial to keep it away from heat, sparks,

open flames, and other sources of ignition.[1][2][3][5] Protect the container from physical

damage and store it apart from incompatible materials.[2][6][7][8][9]

Q2: I notice a slight discoloration in my stored 3-Hexanone. Is it still usable?

A2: 3-Hexanone is typically a colorless to slightly yellow liquid.[2] However, it may form

peroxides during prolonged storage, which can affect its purity and safety.[2][6][7][8][9] If you

observe significant discoloration or the formation of solids, it is recommended to test for the

presence of peroxides before use. If peroxides are present, the product may need to be

purified or disposed of according to your institution's hazardous waste guidelines.
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Q3: What personal protective equipment (PPE) is required when handling 3-Hexanone?

A3: When handling 3-Hexanone, it is essential to wear appropriate personal protective

equipment. This includes protective gloves, safety glasses or goggles, and a lab coat.[1][4] If

working in an area with poor ventilation or the potential for vapor exposure, a NIOSH-approved

respirator may be necessary.[10]

Q4: What should I do in the event of a 3-Hexanone spill?

A4: In case of a spill, immediately evacuate non-essential personnel from the area.[11][12]

Remove all sources of ignition and ensure the area is well-ventilated.[1][5][11][12] For small

spills, absorb the liquid with an inert material such as sand, earth, or vermiculite, and place it in

a sealed container for disposal.[1][5] Do not use combustible materials like sawdust. For larger

spills, contain the spill and prevent it from entering drains.[3][11][12] Refer to the emergency

procedures outlined by your institution.

Q5: What are the primary hazards associated with 3-Hexanone?

A5: 3-Hexanone is a highly flammable liquid and vapor.[1][2][3] It can cause skin and eye

irritation.[2][13] Inhalation of vapors may lead to respiratory tract irritation, and high

concentrations can cause central nervous system depression, with symptoms like headache,

dizziness, and nausea.[13][14]

Q6: With which substances is 3-Hexanone incompatible?

A6: 3-Hexanone is incompatible with strong oxidizing agents, reducing agents, and strong

bases.[2][6][7][8][9] Contact with these materials should be avoided to prevent vigorous

reactions.

Quantitative Data Summary
For quick reference, the key quantitative properties of 3-Hexanone are summarized in the table

below.
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Property Value

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol [15]

Boiling Point 123-124 °C[15]

Melting Point -55.5 °C[15]

Flash Point 14 °C (57.2 °F)[10]

Density 0.815 g/mL at 25 °C[6][10]

Solubility in Water 14.7 mg/mL[15]

Vapor Pressure 13.9 mmHg

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the

following general guidelines should be followed when using 3-Hexanone as a solvent or

reagent:

Reaction Setup: All reactions involving 3-Hexanone should be conducted in a well-ventilated

fume hood.

Inert Atmosphere: For reactions sensitive to air or moisture, consider using an inert

atmosphere (e.g., nitrogen or argon).

Temperature Control: Due to its low flash point, avoid heating 3-Hexanone with open flames.

Use controlled heating methods such as a heating mantle, oil bath, or hot plate.

Waste Disposal: Dispose of all 3-Hexanone waste in appropriately labeled hazardous waste

containers according to your institution's guidelines.[1][11]

Visual Guides
3-Hexanone Spill Response Workflow
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Immediate Response

Spill Containment & Cleanup

Post-Cleanup
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Caption: A flowchart outlining the key steps for responding to a 3-Hexanone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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